Cas no 129841-40-3 (Ethyl 2-(4-methoxyphenylcarbonothioylthio)acetate)

• Product Name: Ethyl 2-(4-methoxyphenylcarbonothioylthio)acetate
• CAS No: 129841-40-3
• MF: C₁₂H₁₄O₃S₂
• MW: 270.367761135101
• CID: 2602776
• PubChem ID: 329767689
• Update Time: 2025-09-28

Ethyl 2-(4-methoxyphenylcarbonothioylthio)acetate Chemical and Physical Properties

Names and Identifiers

• 2-[(4-Methoxyphenylthioxomethyl)thio]ethanoic acid ethyl ester
• CTA
• RAFT dithiobenzoate
• Ethyl 2-(4-methoxyphenylcarbonothioylthio)acetate 99%
• CS-0133377
• G14785
• SCHEMBL16093784
• starbld0019839
• Ethyl 2-((4-methoxyphenylcarbonothioyl)thio)acetate
• 129841-40-3
• Ethyl 2-(4-methoxyphenylcarbonothioylthio)acetate, 99%
• ETHYL 2-(4-METHOXYBENZENECARBOTHIOYLSULFANYL)ACETATE
• ethyl 2-(4-methoxybenzenecarbothioyl)sulfanylacetate
• Ethyl 2-(4-methoxyphenylcarbonothioylthio)acetate

• MDL： MFCD23144322
• Inchi： 1S/C12H14O3S2/c1-3-15-11(13)8-17-12(16)9-4-6-10(14-2)7-5-9/h4-7H,3,8H2,1-2H3
• InChI Key： YZSCQGUNDFCXBR-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CSC(C1=CC=C(OC)C=C1)=S

Computed Properties

• Exact Mass: 270.03843665g/mol
• Monoisotopic Mass: 270.03843665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 92.9Ų

Experimental Properties

• Melting Point: 30-35 °C
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  

Ethyl 2-(4-methoxyphenylcarbonothioylthio)acetate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 43
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles